Cas no 2248337-83-7 (Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate)

• Product Name: Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate
• CAS No: 2248337-83-7
• MF: C₁₂H₁₇NO₃S₂
• MW: 287.398280858994
• CID: 6284025
• PubChem ID: 137941988
• Update Time: 2025-10-30

Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate
• tert-butyl 6-amino-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylate
• EN300-6510667
• 2248337-83-7

• Inchi： 1S/C12H17NO3S2/c1-12(2,3)16-10(14)8-7-5-4-6-18(15)11(7)17-9(8)13/h4-6,13H2,1-3H3
• InChI Key： TUWLSDMDFUHCDA-UHFFFAOYSA-N
• SMILES： S1(C2=C(C(C(=O)OC(C)(C)C)=C(N)S2)CCC1)=O

Computed Properties

• Exact Mass: 287.06498575g/mol
• Monoisotopic Mass: 287.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Additional information on Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate

Comprehensive Overview of Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate (CAS No. 2248337-83-7)

Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate (CAS No. 2248337-83-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the thienothiopyran family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both thiophene and thiopyran rings in its structure makes it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its pharmacokinetic properties and bioavailability, which are critical for developing effective drugs. The compound's unique structure allows for modifications that can enhance its interaction with biological targets, making it a promising candidate for treating various diseases.

One of the most searched topics related to this compound is its role in cancer research. Studies have shown that derivatives of thienothiopyran exhibit anti-proliferative effects against certain cancer cell lines. This has led to increased interest in Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate as a potential lead compound for oncology applications. Additionally, its synthetic accessibility and structural versatility make it a favorite among medicinal chemists.

Another area of interest is the compound's potential in central nervous system (CNS) disorders. The thiophene and thiopyran moieties are known to cross the blood-brain barrier, which is a significant advantage for developing drugs targeting neurological conditions. Researchers are exploring its use in neuroprotective agents and cognitive enhancers, aligning with the growing focus on mental health and neurodegenerative diseases.

The synthesis of Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate involves multi-step organic reactions, including cyclization and esterification. Its tert-butyl group provides steric protection, improving the compound's stability during synthetic processes. This feature is particularly valuable in high-throughput screening and combinatorial chemistry, where stability is paramount.

From an industrial perspective, the compound's scalability and cost-effectiveness are key considerations. Manufacturers are optimizing production methods to meet the rising demand from academic and pharmaceutical sectors. The compound's CAS No. 2248337-83-7 is frequently searched in chemical databases, reflecting its importance in research and development.

In conclusion, Tert-butyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate (CAS No. 2248337-83-7) is a versatile and promising compound with broad applications in drug discovery. Its unique structural features, combined with its potential in cancer therapy and CNS disorders, make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing modern medicine.